Cas no 111-11-5 (Methyl octanoate)

Methyl octanoate (C9H18O2) is a fatty acid methyl ester derived from octanoic acid, commonly used as a solvent, fragrance intermediate, and biodiesel component. Its clear, colorless liquid form and mild, fruity odor make it suitable for applications in flavor and fragrance industries. With a high boiling point (193°C) and low viscosity, it serves as an effective solvent for resins and coatings. Methyl octanoate also exhibits favorable combustion properties, contributing to its use in biofuels. Its stability under standard conditions and low toxicity enhance its utility in laboratory and industrial settings. The ester’s synthesis via esterification ensures consistent purity and performance in specialized formulations.
Methyl octanoate structure
Methyl octanoate structure
Product Name:Methyl octanoate
CAS No:111-11-5
MF:C9H18O2
MW:158.238023281097
MDL:MFCD00009551
CID:35661
Update Time:2026-05-14

Methyl octanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl octanoate
    • C8:0 METHYL ESTER
    • CAPRYLIC ACID METHYL ESTER
    • CAPRYLLIC ACID METHYL ESTER
    • FEMA 2728
    • METHYL N-OCTANOATE
    • METHYL OCTYLATE
    • N-CAPRYLIC ACID METHYL ESTER
    • N-OCTANOIC ACID METHYL ESTER
    • OCTANOIC ACID METHYL ESTER
    • RARECHEM AL BF 0166
    • Methyl ester of octanoic acid
    • methylesteroctanoicacid
    • Uniphat A20
    • METHYL CAPRYLATE OEKANAL
    • METHYL CAPRYLATE, STANDARD FOR GC
    • Methyl n-Octanoate [Standard Material for GC]
    • AOCS Animal & Vegetable Reference Mix 5
    • CAPRYLIC ACID METHYLESTER(AS)
    • Fatty Acid Methyl Ester Profiling Mix C
    • Fatty Acid Methyl Ester Profiling Mix E
    • Methyl Esters in Palm Kernel Oil
    • Methyl octanoate(Methyl caprylate)
    • caprylic acid chloride
    • caprylic chloride
    • caprylic diester
    • capryloyl chloride
    • Caprylyl chlorid
    • CAPRYLYL CHLORIDE
    • Methyl Caprylate
    • methyl enanthate
    • Methyl n-O
    • Methyl n-Octanoate [Standard Material]
    • Methyl octanoate(Methyl caprylate)1000µg
    • n-Caprylchloride
    • N-CAPRYLY CHLORIDE
    • n-Octanoyl chloride
    • OCLANOYL CHLORIDE
    • octanoic acid chloride
    • octanoicchloride
    • OTCL
    • Xin chloride
    • Pastell M 08
    • Witconol 1095
    • Methyl n-Caprylate
    • uniphata20
    • MDL: MFCD00009551
    • Inchi: 1S/C9H18O2/c1-3-4-5-6-7-8-9(10)11-2/h3-8H2,1-2H3
    • InChI Key: JGHZJRVDZXSNKQ-UHFFFAOYSA-N
    • SMILES: CCCCCCCC(=O)OC
    • BRN: 1752270

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 158.13068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.877 g/mL at 25 °C(lit.)
  • Melting Point: -40°C
  • Boiling Point: 193°C(lit.)
  • Flash Point: Fahrenheit: 156.2 ° f
    Celsius: 69 ° c
  • Refractive Index: n20/D 1.417(lit.)
  • Solubility: water: insoluble
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 26.30000
  • LogP: 2.51990
  • Solubility: Insoluble in water, easily soluble in ethanol and diethyl ether.
  • FEMA: 2728
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

Methyl octanoate Security Information

  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • WGK Germany:1
  • Hazard Category Code: 38
  • Safety Instruction: S24/25
  • RTECS:RH0778000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:room temp
  • Safety Term:S24/25

Methyl octanoate Customs Data

  • HS CODE:29159080
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Methyl octanoate Pricemore >>

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Methyl octanoate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetone
Reference
Photoassisted methoxycarbonylation of straight-chain terminal olefins under ambient conditions
Gao, Da Bin; et al, Chinese Chemical Letters, 1998, 9(5), 423-425

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium chloride Catalysts: Palladium chloride Solvents: Methanol
Reference
Electrode-mediated catalytic carbonylation of olefins
Wayner, D. D. M.; et al, Journal of Molecular Catalysis, 1988, 48(1), 15-19

Methyl octanoate Raw materials

Methyl octanoate Preparation Products

Methyl octanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:111-11-5)Caprylic acid methyl ester
Order Number:LE3343;LE19222
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:43
Price ($):discuss personally
Email:18501500038@163.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
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(CAS:111-11-5)
Order Number:SFD1287
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:111-11-5)Caprylic acid methyl ester
Order Number:sfd20799
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Methyl octanoate

Methyl Octanoate (CAS No. 111-11-5): Applications and Recent Research Developments

Methyl octanoate, with the chemical formula C₈H₁₆O₂ and CAS number 111-11-5, is an ester derived from octanoic acid and methanol. This compound is widely recognized for its pleasant fruity aroma, making it a valuable component in the fragrance and flavor industry. Beyond its olfactory applications, methyl octanoate has garnered attention in various scientific fields due to its unique chemical properties and potential industrial uses.

The structure of methyl octanoate consists of a straight-chain alkyl group with eight carbon atoms, linked to a carboxylate group by an ester bond. This configuration imparts a range of characteristics that make it suitable for diverse applications. The compound is typically found as a colorless liquid with a density slightly less than water, and it exhibits moderate solubility in organic solvents such as ethanol and diethyl ether. Its boiling point of approximately 178°C ensures stability under moderate heating conditions, making it a reliable choice for industrial processes.

In recent years, methyl octanoate has been the subject of numerous studies across different scientific disciplines. One notable area of research involves its role as a biochemical intermediate. Methyl octanoate has been identified as a precursor in the synthesis of more complex molecules, including certain bioactive compounds. Researchers have explored its potential in the development of novel pharmaceuticals, where it serves as a building block for more intricate structures. The ester's ability to undergo various chemical transformations, such as hydrolysis and transesterification, makes it a versatile tool in synthetic chemistry.

Another significant application of methyl octanoate lies in the field of materials science. Its incorporation into polymer matrices has been investigated for enhancing material properties such as flexibility and thermal stability. Studies have shown that when methyl octanoate is blended with certain polymers, it can improve the overall performance of the material, making it more suitable for use in harsh environments. This has opened up possibilities for its use in advanced coatings, adhesives, and even biodegradable plastics.

The fragrance industry has also seen considerable interest in methyl octanoate due to its natural fruit-like scent. It is often used in perfumes, soaps, and cosmetics to impart a refreshing and appealing aroma. The compound's low odor threshold allows for its use in small concentrations, ensuring that products remain pleasant without overwhelming other scent components. Furthermore, researchers have begun exploring synthetic methods to modify the structure of methyl octanoate, aiming to create derivatives with enhanced olfactory qualities or longer-lasting fragrances.

Recent advancements in analytical chemistry have further highlighted the importance of methyl octanoate. Techniques such as gas chromatography-mass spectrometry (GC-MS) have enabled precise identification and quantification of this compound in complex mixtures. This has been particularly useful in environmental monitoring, where methyl octanoate can serve as an indicator of industrial pollution or natural biological processes. Additionally, its stable molecular structure makes it an excellent reference standard for calibrating analytical instruments.

The agricultural sector has not been left out either. Methyl octanoate has been studied for its potential role as a plant growth regulator. Some preliminary research suggests that it can influence certain physiological processes in plants, leading to improved growth rates or resistance to environmental stressors. While more extensive studies are needed to fully understand these effects, the findings are promising and could lead to new agricultural practices that enhance crop yields without relying on synthetic chemicals.

In conclusion, methyl octanoate (CAS No. 111-11-5) is a multifaceted compound with applications spanning multiple industries. Its unique chemical properties make it valuable in pharmaceutical synthesis, materials science, fragrance formulation, environmental analysis, and agriculture. As research continues to uncover new uses and refine existing ones, the importance of methyl octanoate is likely to grow even further. The ongoing exploration of this compound underscores its significance as a versatile chemical entity with broad scientific relevance.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:111-11-5)Caprylic acid methyl ester
LE3343;LE19222
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:111-11-5)
SFD1287
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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